Cas no 543-21-5 (Cellocidin)

Cellocidin structure

Product Name:Cellocidin

CAS No:543-21-5

MF:C₄H₄N₂O₂

MW:112.086760520935

MDL:MFCD00017146

CID:368734

PubChem ID:10971

Update Time:2025-04-19

Cellocidin Chemical and Physical Properties

Names and Identifiers

- 2-Butynediamide
- ACETYLENEDICARBOXAMIDE
- but-2-ynediamide
- acetylene dicarboxylic acid diamide
- acetylene dicarboxylic diamide
- Acetylenedicarbonitrile
- Aquamycin
- Cellocidin
- Lenamycin
- Renamycin
- NSC# 65381
- EN300-247710
- JBTGHKUTYAMZEZ-UHFFFAOYSA-N
- Z1203578096
- DTXSID1060261
- FT-0602756
- CCG-35858
- NCI60_018708
- A830097
- CHEBI:51763
- Acetylene dicarboxamide
- Acetylendicarboxamid
- But-2-ynedioic acid diamide
- 5-SULFO-2-AMINOBENZOICACIDSODIUMSALT
- Acetylene diamide
- Butynesiamide
- AKOS004907748
- NSC 65381
- WLN: ZV1UU1VZ
- BRN 1756134
- NSC#65381
- 102489-37-2
- CHEMBL1978380
- NSC-65381
- MFCD00017146
- Acetylenedicarboxylic acid diamide
- NSC 38643
- NCI60_003686
- Q5058318
- UNII-1K327HA41T
- NSC38643
- NSC-38643
- CELLOCIDIN [MI]
- 1K327HA41T
- NCIMech_000799
- Acetylendicarbonsaeureamid
- 543-21-5
- Acetylendicarbonsaeureamid [German]
- NSC65381
- SCHEMBL1003846
- DB-208376
- DTXCID2041672
- DB-007232
- MDL： MFCD00017146
- Inchi： 1S/C4H4N2O2/c5-3(7)1-2-4(6)8/h(H2,5,7)(H2,6,8)
- InChI Key： JBTGHKUTYAMZEZ-UHFFFAOYSA-N
- SMILES： O=C(C#CC(N)=O)N

Computed Properties

Exact Mass: 112.02700
Monoisotopic Mass: 112.027
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -1.2
Topological Polar Surface Area: 86.2A^2

Experimental Properties

Color/Form: Beige crystalline powder
Density: 1.4421 (rough estimate)
Melting Point: 179 °C
Boiling Point: 209.98°C (rough estimate)
Flash Point: 131.6±22.6 °C
Refractive Index: 1.4610 (estimate)
PSA: 86.18000
LogP: -0.63900
Solubility: Insoluble in water
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Cellocidin Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 25-21
Safety Instruction： 45-36/37-28A
Hazardous Material Identification：
Toxicity：LD50 i.v. in mice: 11 mg/kg (Suzuki)
Risk Phrases：R25; R21
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Cellocidin Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Cellocidin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21026-5mg	Cellocidin	543-21-5	98%	5mg	￥1117.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21026-10mg	Cellocidin	543-21-5	98%	10mg	￥1776.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21026-25mg	Cellocidin	543-21-5	98%	25mg	￥4025.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21026-50mg	Cellocidin	543-21-5	98%	50mg	￥7529.00	2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C912478-5mg	Cellocidin	543-21-5	98%	5mg	￥1,673.10	2022-09-02
TRC	C255953-1mg	Cellocidin	543-21-5		1mg	$ 110.00	2023-04-18
TRC	C255953-5mg	Cellocidin	543-21-5		5mg	$ 385.00	2023-04-18
TRC	C255953-10mg	Cellocidin	543-21-5		10mg	$ 661.00	2023-04-18
Enamine	EN300-247710-0.05g	but-2-ynediamide	543-21-5	95.0%	0.05g	$19.0	2025-03-21
Enamine	EN300-247710-0.1g	but-2-ynediamide	543-21-5	95.0%	0.1g	$22.0	2025-03-21

Cellocidin Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:543-21-5)ACETYLENEDICARBOXAMIDE

Order Number:sfd15429

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids

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